Cas no 3918-84-1 (Glu-Asp-OH)

• Product Name: Glu-Asp-OH
• CAS No: 3918-84-1
• MF: C₉H₁₄N₂O₇
• MW: 262.216662883759
• MDL: MFCD00037308
• CID: 310919
• PubChem ID: 99716
• Update Time: 2025-06-07

Glu-Asp-OH Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid, L-a-glutamyl-
• Glu-Asp-OH
• H-Glu-Asp-OH
• L-A-GLUTAMYL-L-ASPARTIC ACID
• L-Glu-L-Asp-OH
• Glu-Asp
• (2S)-2-[[(2S)-2-amino-4-carboxybutanoyl]amino]butanedioic acid
• MFCD00037308
• NSC 186905
• L-Aspartic acid, N-L-alpha-glutamyl-
• SCHEMBL1674753
• ED dipeptide
• alpha-Glu-asp
• L-Glutamyl-L-aspartic acid
• 3918-84-1
• Glutamate Aspartate dipeptide
• CHEBI:73503
• NSC-186905
• UNII-38Y324JU2X
• 38Y324JU2X
• E-D
• L-Aspartic acid, L-alpha-glutamyl-
• Glutamate-Aspartate dipeptide
• glutamylaspartic acid
• L-alpha-glutamyl- L-aspartic acid
• (S)-2-((S)-2-Amino-4-carboxybutanamido)succinic acid
• E-D Dipeptide
• Q27140582
• glutamyl-aspartic acid
• alpha-L-Glutamyl-L-aspartic acid
• L-Glu-L-Asp
• CS-0361648
• alpha-Glutamylaspartic acid
• alpha-L-Glu-L-Asp
• L-Glutamyl-L-Aspartate

• MDL： MFCD00037308
• Inchi： 1S/C9H14N2O7/c10-4(1-2-6(12)13)8(16)11-5(9(17)18)3-7(14)15/h4-5H,1-3,10H2,(H,11,16)(H,12,13)(H,14,15)(H,17,18)/t4-,5-/m0/s1
• InChI Key： FYYSIASRLDJUNP-WHFBIAKZSA-N
• SMILES： O=C([C@H](CCC(=O)O)N)N[C@H](C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 262.08000
• Monoisotopic Mass: 262.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 167A^2
• XLogP3: -4.6

Experimental Properties

• Density: 1.53
• Boiling Point: 608.2°Cat760mmHg
• Flash Point: 321.6°C
• Refractive Index: 1.561
• PSA: 167.02000
• LogP: -0.68620

Glu-Asp-OH Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides

Additional information on Glu-Asp-OH

L-Aspartic acid, L-a-glutamyl- (CAS No. 3918-84-1): A Comprehensive Overview

L-Aspartic acid, L-a-glutamyl- (CAS No. 3918-84-1) is a specialized dipeptide compound that has garnered significant attention in biochemical and pharmaceutical research. This unique molecule, formed by the linkage of L-aspartic acid and L-glutamic acid, plays a crucial role in various biological processes. Its molecular structure and functional properties make it a subject of interest for scientists exploring peptide-based therapeutics and nutraceutical applications.

The compound's CAS number 3918-84-1 serves as its unique identifier in chemical databases, ensuring accurate referencing across scientific literature. Researchers often search for "L-Aspartic acid, L-a-glutamyl- uses" or "CAS 3918-84-1 properties" when investigating this molecule's potential applications. Recent trends show growing interest in how this dipeptide might contribute to cognitive health supplements and metabolic support formulations, aligning with current consumer focus on preventive healthcare solutions.

From a chemical perspective, L-Aspartic acid, L-a-glutamyl- exhibits several noteworthy characteristics. The molecule contains both acidic functional groups from its constituent amino acids, giving it unique pH-dependent properties that influence its behavior in biological systems. Its molecular weight of 262.22 g/mol and specific peptide bond configuration contribute to its stability and interaction patterns with enzymes and receptors.

In biochemical applications, this compound has shown promise in several areas. Many researchers are investigating its potential role in neurotransmitter regulation, particularly given its structural similarity to molecules involved in neural signaling. The combination of "L-Aspartic acid" and "L-glutamyl" moieties creates a molecule that may influence glutamate receptor activity, making it relevant to studies on memory and learning processes.

The pharmaceutical industry has shown increasing interest in CAS 3918-84-1 for potential drug development. Recent patent filings reveal exploration of this compound in targeted drug delivery systems, where its peptide structure could enhance bioavailability of therapeutic agents. Additionally, its potential as a chelating agent for mineral absorption has drawn attention from nutritional supplement manufacturers.

Quality control and analytical methods for L-Aspartic acid, L-a-glutamyl- typically involve advanced techniques such as HPLC analysis and mass spectrometry. These methods ensure the compound's purity and verify its structural integrity for research and commercial applications. The growing demand for "high purity L-Aspartic acid derivatives" reflects the compound's expanding role in precision medicine and specialized formulations.

Market trends indicate rising demand for specialty amino acid compounds like this one, particularly in the nutraceutical sector. Consumers searching for "brain health supplements" or "cognitive enhancers" are driving innovation in this space. The compound's potential to support mitochondrial function and cellular energy production aligns well with current wellness trends focusing on metabolic health at the cellular level.

From a regulatory standpoint, L-Aspartic acid, L-a-glutamyl- is generally recognized as safe for research purposes, though specific applications may require additional approvals. Manufacturers and researchers should consult current Good Manufacturing Practices (GMP) guidelines when working with this compound for human consumption applications.

Future research directions for CAS 3918-84-1 may explore its potential in personalized nutrition and age-related cognitive support. The compound's unique structure positions it as a candidate for investigating gut-brain axis interactions, a rapidly growing field in nutritional neuroscience. Emerging studies suggest possible applications in supporting microbiome balance, though more research is needed in this area.

For researchers and product developers, understanding the stability parameters of L-Aspartic acid, L-a-glutamyl- is crucial. The compound typically shows good stability under controlled storage conditions, but may require protection from extreme pH environments and excessive heat. These considerations are particularly important when formulating products intended for long shelf life or specific delivery methods.

In conclusion, L-Aspartic acid, L-a-glutamyl- (CAS No. 3918-84-1) represents a fascinating subject of study with diverse potential applications. From its biochemical properties to its emerging commercial uses, this compound continues to attract scientific and commercial interest. As research progresses, we can expect to see more innovative applications of this unique dipeptide in health science and nutritional formulations.